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Compound of Interest

Compound Name: 2-(1-Pyrrolidinyl)nicotinic acid

Cat. No.: B1273703 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(1-Pyrrolidinyl)nicotinic acid is a heterocyclic compound featuring a pyridine ring

substituted with a carboxylic acid group and a pyrrolidine ring. Its structure suggests potential

applications in medicinal chemistry and drug development, as the nicotinic acid moiety is a

well-known pharmacophore and the pyrrolidine ring is present in many biologically active

molecules.[1] A thorough understanding of its physicochemical properties is fundamental for its

synthesis, formulation, and evaluation in biological systems. This guide provides a summary of

the available data on the physicochemical characteristics of 2-(1-Pyrrolidinyl)nicotinic acid,

details on general experimental protocols for their determination, and a logical workflow for

physicochemical property assessment.

Physicochemical Properties
The following table summarizes the predicted and known physicochemical properties of 2-(1-
Pyrrolidinyl)nicotinic acid. It is important to note that much of the available data is based on

computational predictions and may not reflect experimentally determined values.
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Property Value Source

Molecular Formula C₁₀H₁₂N₂O₂ [2][3][4][5]

Molecular Weight 192.21 g/mol [2][3][4][5]

Appearance White solid [2][6]

Boiling Point 380.9 ± 27.0 °C (Predicted) [2][5][6]

Density 1.283 ± 0.06 g/cm³ (Predicted) [2][5][6]

pKa 2.10 ± 0.36 (Predicted) [2][5][6]

Storage Temperature Room Temperature [3][6]

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of 2-(1-
Pyrrolidinyl)nicotinic acid are not readily available in the public domain. However, standard

methodologies for organic compounds can be applied.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid.

Apparatus:

Melting point apparatus (e.g., Vernier Melt Station, Thomas-Hoover Uni-Melt)

Capillary tubes

Mortar and pestle

Procedure:

A small, dry sample of the compound is finely ground and packed into a capillary tube to a

depth of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.
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The sample is heated at a steady rate.

The temperature at which the first drop of liquid appears and the temperature at which the

entire sample becomes liquid are recorded as the melting point range.[7]

Boiling Point Determination (Simple Distillation)
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid and the liquid changes into a vapor.

Apparatus:

Round-bottom flask

Distillation head

Condenser

Receiving flask

Thermometer

Heating mantle

Procedure:

The liquid is placed in the round-bottom flask.

The distillation apparatus is assembled.

The liquid is heated to boiling.

The temperature of the vapor is measured with a thermometer. The stable temperature at

which the vapor condenses and is collected in the receiving flask is the boiling point.[7]

pKa Determination (Potentiometric Titration)
The pKa is the negative base-10 logarithm of the acid dissociation constant (Ka) of a solution.
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Apparatus:

pH meter

Burette

Beaker

Magnetic stirrer and stir bar

Procedure:

A known concentration of the acidic compound is dissolved in a suitable solvent (e.g., water).

A standardized solution of a strong base (e.g., NaOH) is slowly added from a burette.

The pH of the solution is measured after each addition of the base.

A titration curve is generated by plotting the pH versus the volume of base added.

The pKa is the pH at the half-equivalence point, where half of the acid has been neutralized.

Solubility Determination (Shake-Flask Method)
Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent.

Apparatus:

Vials with screw caps

Shaker or rotator

Centrifuge

Analytical balance

Spectrophotometer or HPLC
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Procedure:

An excess amount of the solid compound is added to a known volume of the solvent in a

vial.

The vial is sealed and agitated at a constant temperature until equilibrium is reached.

The solution is centrifuged to separate the undissolved solid.

The concentration of the compound in the supernatant is determined using a suitable

analytical method (e.g., UV-Vis spectrophotometry, HPLC).

LogP (Octanol-Water Partition Coefficient)
Determination
LogP is a measure of the lipophilicity of a compound, defined as the ratio of the concentration

of the compound in octanol to its concentration in water at equilibrium.

Apparatus:

Separatory funnel or vials

Shaker

Centrifuge

Analytical instrumentation (e.g., HPLC, UV-Vis spectrophotometer)

Procedure:

A known amount of the compound is dissolved in a mixture of octanol and water.

The mixture is shaken until the compound has partitioned between the two phases and

equilibrium is reached.

The mixture is centrifuged to ensure complete separation of the two phases.

The concentration of the compound in both the octanol and water phases is measured.
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LogP is calculated as the logarithm of the ratio of the concentration in octanol to the

concentration in water.

Workflow and Pathway Diagrams
The following diagrams illustrate a general workflow for the determination of physicochemical

properties and a potential synthetic pathway for nicotinic acid derivatives.
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A general workflow for the synthesis, purification, and physicochemical characterization of a
compound.

2-Chloronicotinic acid
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A plausible synthetic route to 2-(1-Pyrrolidinyl)nicotinic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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